![molecular formula C7H15NO B032411 4-Piperidineethanol CAS No. 622-26-4](/img/structure/B32411.png)
4-Piperidineethanol
Overview
Description
4-Piperidineethanol, also known as 4-PE or 4-Piperidin-1-yl ethanol, is an organic compound that has a variety of scientific research applications. It is a colorless, water-soluble liquid with a boiling point of approximately 150 °C and a melting point of -50 °C. It is a versatile compound that is used in a variety of laboratory experiments, and has been found to have a wide range of biochemical and physiological effects.
Scientific Research Applications
Enzymatic Synthesis and Derivative Applications
Synthetic and Enzymatic Methods for Derivative Synthesis : 2-Piperidineethanol has been used for the synthesis of various natural and synthetic compounds, leveraging its stereocenter and functional alcohol group for enantioselective synthesis. Both synthetic and enzymatic methods have been developed for resolving racemic mixtures of 2-piperidineethanol, enabling the production of enantiopure derivatives for further chemical synthesis (Perdicchia et al., 2015).
Anticancer and Therapeutic Potential
Cytotoxic Activities and DNA Binding : Novel naphthalimide derivatives containing piperidine moieties, including 4-piperidineethanol, have demonstrated potent cytotoxic activities against various cancer cell lines. These derivatives also exhibited interesting DNA binding behaviors, suggesting potential applications in cancer therapy and cell imaging (Wang et al., 2016).
Antisecretory and Neuroprotective Properties
Gastric Antisecretory Agents : Derivatives of this compound have been explored for their gastric antisecretory properties, leading to the development of compounds without anticholinergic activity, which is advantageous for peptic ulcer treatments. Some of these compounds have progressed to clinical trials due to their promising antisecretory effects (Scott et al., 1983).
Neuroprotective Activities : The neuroprotective efficacy of compounds structurally similar to this compound has been demonstrated in models of cerebral ischemia, highlighting their potential as therapeutic agents for neurological conditions. These compounds selectively target receptors in the forebrain, providing a focused approach to neuroprotection (Menniti et al., 1997).
Chemical Properties and Reactions
Dissociation Constants and Pyrolysis : The dissociation constants of 1-piperidineethanol and related compounds have been determined, providing valuable information for understanding their chemical behavior in various conditions. Additionally, pyrolysis studies have shown that 2-piperidineethanol can undergo reactions to produce 2,3-dehydropiperidine enamines, useful in synthetic chemistry (Xu et al., 1993); (Cook et al., 2005).
Antimicrobial and Antimycobacterial Effects
Antimycobacterial Spiro-piperidin-4-ones : Spiro-piperidin-4-ones derived from this compound have shown significant antimycobacterial activity, indicating their potential as new therapeutic agents against Mycobacterium tuberculosis and other related strains. This highlights the compound's versatility and potential in developing novel antimicrobial treatments (Kumar et al., 2008).
Safety and Hazards
4-Piperidineethanol is considered hazardous. It may cause skin irritation, serious eye irritation, and respiratory irritation . It is harmful if swallowed . Safety measures include avoiding breathing dust/fume/gas/mist/vapors/spray, wearing protective gloves/protective clothing/eye protection/face protection, and using only outdoors or in a well-ventilated area .
Mechanism of Action
Target of Action
4-Piperidineethanol, a cyclic secondary amine, is a key component in the synthesis of various pharmaceuticals . .
Mode of Action
Piperidine derivatives have been found to exhibit significant interactions with their targets . For instance, 4,4-disubstituted N-benzyl piperidines have been shown to inhibit the H1N1 influenza virus through specific hemagglutinin fusion peptide interaction .
Pharmacokinetics
These properties are crucial in determining the bioavailability of a compound .
Result of Action
Piperidine derivatives have been found to inhibit cell migration and help in cell cycle arrest to inhibit the survivability of cancer cells .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound . These factors include temperature, pH, presence of alternative electron acceptors, and nutrient availability . .
properties
IUPAC Name |
2-piperidin-4-ylethanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H15NO/c9-6-3-7-1-4-8-5-2-7/h7-9H,1-6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LDSQQXKSEFZAPE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1CCO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H15NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID8060749 | |
Record name | 4-Piperidineethanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID8060749 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
129.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
622-26-4 | |
Record name | 4-Piperidineethanol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=622-26-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | 4-Piperidineethanol | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000622264 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 4-Piperidineethanol | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=93818 | |
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Record name | 4-Piperidineethanol | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 4-Piperidineethanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID8060749 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Piperidine-4-ethanol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.009.753 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | 4-Piperidineethanol | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/VRR3T9QR54 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Synthesis routes and methods
Procedure details
Q & A
Q1: What are the applications of 4-Piperidineethanol in polymer chemistry?
A1: this compound serves as a precursor to synthesize novel monomers for temperature-sensitive polymers. For instance, it reacts with acryloyl chloride to produce 4-piperidineethanolacrylamide. This monomer can then be polymerized to form poly(4-piperidineethanolacrylamide) (PPEA) []. PPEA exhibits promising thermoresponsive properties, making it a potential alternative to commonly used temperature-sensitive polymers like poly(N-isopropylacrylamide) (PNIPA) [].
Q2: How does the structure of this compound relate to the properties of the resulting polymers?
A2: The cyclic piperidine ring in this compound influences the lower critical solution temperature (LCST) of the resulting polymers. When incorporated into polyacrylamides, this structure contributes to the polymer's temperature sensitivity []. Researchers are exploring the impact of different alkyl groups, including those derived from this compound, on the LCST and critical flocculation temperature (CFT) of these polymers [].
Q3: Can this compound be used to synthesize other biologically active compounds?
A3: Yes, this compound can be incorporated into more complex molecules, such as naphthalimide derivatives. Studies have shown that incorporating this compound, as well as other piperidine moieties, into the naphthalimide structure can significantly influence the compound's cytotoxic activity against various cancer cell lines []. This suggests its potential use in developing novel anticancer agents.
Q4: What is the most common synthesis route for this compound?
A4: A high-yielding synthesis method for this compound involves a two-step process starting from 4-methylpyridine. The first step involves reacting 4-methylpyridine with formaldehyde, followed by a reduction using a palladium on carbon (10% Pd-C) catalyst. This method has been reported to produce this compound with an overall yield of 91% [].
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